Journal Name:Current Opinion in Colloid & Interface Science
Journal ISSN:1359-0294
IF:8.209
Journal Website:http://www.sciencedirect.com/science/journal/13590294
Year of Origin:1996
Publisher:Elsevier BV
Number of Articles Per Year:72
Publishing Cycle:Bimonthly
OA or Not:Not
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-27 , DOI:
10.1021/acsanm.3c02124
Efficient dispersion of nanostructured fillers in thermoplastic polymers and elastomers remains an open challenge, and unless it is addressed, the potential utilization of conducting and magnetic fillers influencing the electronic properties of soft nanocomposites could not be properly assessed. Herein, we present a unique approach to address this challenge by constructing a microstructural fence using aligned magnetic networks of Ni nanowires in the direction of the applied external magnetic field, followed by flow-induced secondary in-planar alignment of multiwalled carbon nanotubes during the curing of the soft poly(dimethylsiloxane) (PDMS) elastomer. This mutually perpendicular arrangement offers unique magnetoconducting features to the soft elastomer matrix with moderately high conductivity, which is the key to superior electromagnetic shielding performance. The unique conformation of mutually perpendicular positions of both nanofillers in the bulk PDMS composites results in enhanced electromagnetic interference shielding performance (−28 dB) primarily through an absorption (80%) mechanism, driven primarily by the maximized interaction with incident electromagnetic waves inside the soft elastomer. Fundamental insights into the governing viscoelastic responses of these elastomer composites were gained through oscillatory rheological studies that investigate interparticle attraction within a quasi-solid network.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-10 , DOI:
10.1021/acsanm.3c02001
N-doped nanoporous carbon (NPC) has widely been used as electrode materials for supercapacitors owing to its high specific capacitance, superior rate capability, and long-life cycling performance. However, exploring the charge distribution mechanism of NPC with various types of N species under different charged states remains challenging. Herein, NPC derived from petroleum coke was prepared by the KOH activation method. The electrochemical testing suggested satisfactory capacitance performance of the as-obtained edge-N-dominated nanoporous carbon. An assembled symmetric supercapacitor device in a 6 M KOH electrolyte delivered a specific capacitance reaching 220 F g–1 at a current density of 1 A g–1, a value 37.5% higher than that obtained by pristine carbon (160 F g–1). The theoretical calculation results demonstrated a high adsorption capacity of edge-N toward K+. The increase in net charge on the electrode materials led to the accumulation of electrons on N-dopants, forming a negative charge center relevant to strengthening K+ adsorption. Overall, insights into the effect of N species on charge distribution in different charged states were provided, conducive to guiding the large-scale development of supercapacitors and other energy storage devices.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-13 , DOI:
10.1021/acsanm.3c02015
Carbonized polymer dots (CPDs) have attracted great interest as a nanomaterial in biomedical applications, especially in imaging and photodynamic therapy (PDT). However, CPDs with an aggregation-induced effect for type I PDT has been rarely reported. In this work, N,N′-dimethylurea and citric acid were used as precursors to prepare CPDs (YCPDs) with aggregation-induced effect in one pot by the solvothermal method. The YCPDs have a yellow emission of 550 nm and a high quantum yield of 68%, which lays a solid foundation for cell imaging. In addition, YCPDs can produce •O2– under white light irradiation and obtain •OH through electron transfer or hydrogen atom abstraction. In vitro results show that YCPDs possess great cytocompatibility but exert severe cytotoxicity to HeLa cells with only 2% of cell viability when exposed to ultralow-power-intensity (2.5 mW/cm2) light irradiation. Therefore, YCPDs, as a promising type I PDT nanomaterial, have a great potential for cancer therapy.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-10 , DOI:
10.1021/acsanm.3c02066
The control of surface wettability is a technological key aspect and usually poses considerable challenges connected to high cost, nanostructure, and durability, especially when aiming at surface patterning with high and extreme wettability contrast. This work shows a simple and scalable approach by using laser-induced graphene (LIG) and a locally inert atmosphere to continuously tune the wettability of a polyimide/LIG surface from hydrophilic to superhydrophobic (Φ ∼ 160°). This is related to the reduced amount of oxygen on the LIG surface, influenced by the local atmosphere. Furthermore, the influence of the roughness pattern of LIG on the wettability is investigated. Both approaches are combined, and the influence of surface chemistry and roughness is discussed. Measurements of the roll-off angle show that LIG scribed in an inert atmosphere with a low roughness has the highest droplet mobility with a roll-off angle of ΦRO = (1.7 ± 0.3)°. The superhydrophobic properties of the samples were maintained for over a year and showed no degradation after multiple uses. Applications of surfaces with extreme wettability contrast in millifluidics and fog basking are demonstrated. Overall, the proposed processing allows for the continuous tuning and patterning of the surface properties of LIG in a very accessible fashion useful for “lab-on-chip” applications.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-12 , DOI:
10.1021/acsanm.3c01883
Van der Waals (vdW) heterostructures are promising for next-generation two-dimensional electronic and optoelectronic devices. The performance of such devices is completely determined by the properties of the interface. However, due to a lack of contamination-free fabrication techniques, obtaining an ideal interface is still a challenge. Meanwhile, the efficiency of photodetectors and solar cells is highly dependent on the charge separation on the interface. Thus, the questions on the effect of interfacial conditions on a contact type, charge redistribution, and photoluminescence still exist. In this work, the effect of interfacial conditions on the optical and electronic properties of MoSe2/Au heterostructure is studied. The tip of an atomic force microscope is used to clean the interface and change interfacial conditions. Kelvin probe microscopy revealed that the work function of the MoSe2 monolayer increases by 40 meV, the bilayer by 28 meV, and the trilayer by 12 meV due to charge redistribution after the cleaning. Micro-photoluminescence (μ-PL) investigation shows that the cleaning leads to the fall of photoluminescence intensity of about 75% for a monolayer and 60% for a bilayer. Raman spectroscopy indicates that the cleaning procedure did not damage the MoSe2 flake. It is shown that the presence of interfacial contamination in vdW heterostructures severely affects its electronic and optical properties. The results of the work are of great importance to vdW device fabrication.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-14 , DOI:
10.1021/acsanm.3c02029
The extraordinary self-assembling nature of DNA nanostructures and high functionality enable the formulation of DNA nanostructures with multiple chemical and biological molecules. It is currently unknown exactly how these modified DNA nanostructures are incorporated into the organisms as a whole, in their native or modified forms, or how stable they are within. Here, we report the fabrication and evaluation of a conjugate of a cationic lipid, N-[1-(2,3-dioleyloxy) propyl]-N,N,N-trimethylammonium chloride (DOTMA), and a DNA tetrahedron nanostructure (TdN), for the enhanced uptake, stability, bioimaging, and biotherapeutics in cells and zebrafish (Danio rerio) eleuthero embryos as a model organism. We summarize the enhanced uptake potential of the TdN–DOTMA conjugate for futuristic biomedical applications such as drug delivery, bioimaging, biosensing, and therapeutics.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-14 , DOI:
10.1021/acsanm.3c01539
Biofouling is a serious concern and can cause health risks and financial burdens in many settings such as maritime structures, medical devices, and water treatment plants. Many technologies employing toxic biocides, antifouling toxic coatings, and chlorine have been established to prevent or impede biofouling. However, their applications are limited due to environmental and health concerns regarding biocides and coating materials. To overcome this, novel antifouling coatings employing ecofriendly, non-toxic nanomaterials and appreciable antimicrobial and antibiofilm properties have been developed. Due to intrinsic antimicrobial properties, these antifouling nanocoatings have been proven to be effective against several water-borne microorganisms. Various nanostructures of metals (silver, copper, and gold), metal oxides (zinc oxide, titanium oxide, copper oxide, and cerium oxide), carbon (graphene and carbon nanotubes), and metal nanocomposites inhibit the biocorrosion and biofilm formation caused by bacteria. Besides, antifouling technology developed based on nanocontainers releases key active substances that promote self-cleaning, anticorrosion, and antibiofilm properties. This review provides a comprehensive overview of nanotechnology-enabled antifouling agents developed to combat micro- and macrofouling phenomena. Moreover, the recent progress in the applications of antifouling coatings in industrial sectors such as marine (ships), water-treatment plants, and medical devices is elaborated with relevant examples. The mechanistic insights into the inhibitory action of bacterial cell growth and biofilm formation by antifouling nanocoatings are presented. The challenges associated with developing antifouling nanoproducts, their practical limitations, and prospects are also discussed.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-13 , DOI:
10.1021/acsanm.3c02373
The multiple enhancement of electromagnetic interference (EMI) shielding performance through facile operation is attractive for the future development of EMI shielding materials. Herein, composites of carbonized wood and nickel (CW/Ni) with different orientation angles are obtained by impregnation and carbonization. Benefiting from the through-pore structure, the shielding effectiveness (SE) of CW rises from 29.3 to 57.5 dB in the X-band as the orientation angle shifts from 90 to 0°. Moreover, the orientation angle of the natural wood has an influence on the impregnation results. CW/Ni-0° has the highest nickel content in the same impregnation condition, and the SE value of CW/Ni-0° is further improved to 76.4 dB in the X-band owing to an increase in internal reflection, graphitization, and magnetic loss. CW/Ni-0° achieves high SSE and SSE/t via modulation of orientation angles. This work provides an effective approach to enhance the performance of shielding materials.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-14 , DOI:
10.1021/acsanm.3c02079
During the drilling of deep/ultradeep wells, water-based drilling fluids (WBDFs) often experience harsh conditions of ultrahigh temperature and high salt. Ultrahigh temperatures and high salts cause rheological instability in drilling fluid, reducing its suspension and cutting-carrying capacity. In this study, a comb polymer, P-TPEG with isopentenol polyoxyethylene ether (TPEG) as the side chain, was prepared via free radical polymerization in an aqueous solution and then compounded with nanolaponite (LAP) to obtain a composite rheological modifier (LAP/P-TPEG). In situ Fourier transform infrared spectroscopy and thermogravimetric analysis showed that LAP/P-TPEG had an excellent thermal stability. The LAP/P-TPEG solution test showed a shear thinning behavior. The results demonstrate that LAP/P-TPEG can improve the rheology of WBDFs before and after aging at 240 °C and can resist 15 wt % NaCl. LAP/P-TPEG formed a strong adsorption with bentonite through hydrogen bonds and electrostatic interactions. LAP, P-TPEG, and bentonite formed a “reversible” “dual” spatial network structure in WBDFs, improving the rheology and the suspension, cutting-carrying, and wellbore-cleaning abilities of the drilling fluid under ultrahigh temperature and high salt.
Current Opinion in Colloid & Interface Science ( IF 8.209 ) Pub Date: 2023-07-11 , DOI:
10.1021/acsanm.3c02112
Sustainable electrocatalytic hydrogen production is a vital method for producing clean energy. However, the current platinum catalysts are costly and complicated to prepare with low catalytic activity. To obtain efficient catalysts, a facile method with a rational electrode design is essential to improve platinum activity and stability, facilitating the hydrogen evolution reaction (HER). Herein, we fabricated a self-supported HER composite electrode with abundant platinum activity sites by a simple metal–organic chemical vapor deposition, and nanostructured pine-like platinum was supported on carbon cloth (Pt/CC). Benefiting from the nanostructured pine-like platinum geometry, fast charge transfer, and good structure stability, this Pt/CC composite electrode exhibited excellent HER electrocatalytic activity. For HER, this electrode achieved a low overpotential of only 17.6 mV at 10 mA cm–2 in 1 M KOH. Moreover, Pt/CC exhibits long-term electrochemical durability, maintaining its catalytic activity for more than 30 h. What is more, this strategy can also be used on other self-supported substrates, e.g., nickel foam, to achieve high electrocatalytic activity. Thus, this work provides a simple and versatile method for the preparation of efficient HER catalysts.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学2区 | CHEMISTRY, PHYSICAL 物理化学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.10 | 119 | Science Citation Index Expanded | Not |
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